Cas no 2137787-96-1 (4-(3-Tert-butylphenyl)piperidin-3-amine)

• Product Name: 4-(3-Tert-butylphenyl)piperidin-3-amine
• CAS No: 2137787-96-1
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 5609511
• PubChem ID: 165488417
• Update Time: 2025-05-27

4-(3-Tert-butylphenyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-tert-butylphenyl)piperidin-3-amine
• 2137787-96-1
• EN300-840360
• 4-(3-Tert-butylphenyl)piperidin-3-amine

• Inchi： 1S/C15H24N2/c1-15(2,3)12-6-4-5-11(9-12)13-7-8-17-10-14(13)16/h4-6,9,13-14,17H,7-8,10,16H2,1-3H3
• InChI Key： FSSDMTMAEKQYBO-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=CC(=C2)C(C)(C)C)C(C1)N

Computed Properties

• Exact Mass: 232.193948774g/mol
• Monoisotopic Mass: 232.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38Ų

Additional information on 4-(3-Tert-butylphenyl)piperidin-3-amine

Comprehensive Overview of 4-(3-Tert-butylphenyl)piperidin-3-amine (CAS No. 2137787-96-1): Properties, Applications, and Research Insights

The compound 4-(3-Tert-butylphenyl)piperidin-3-amine (CAS No. 2137787-96-1) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This piperidine derivative, characterized by a tert-butylphenyl moiety, is a subject of growing interest in drug discovery, particularly in the development of central nervous system (CNS) targeting agents. Researchers are increasingly exploring its role as a potential pharmacophore in designing novel therapeutics, given its ability to modulate specific biological pathways.

In recent years, the demand for piperidine-based compounds has surged, driven by their versatility in medicinal chemistry. The 4-(3-Tert-butylphenyl)piperidin-3-amine structure is particularly noteworthy for its balanced lipophilicity and steric properties, which enhance blood-brain barrier permeability—a critical factor for CNS drug candidates. Studies suggest its potential utility in addressing neurological conditions, aligning with current trends in neurodegenerative disease research and precision medicine approaches.

The synthesis of CAS 2137787-96-1 typically involves multi-step organic reactions, with emphasis on achieving high enantiomeric purity for pharmaceutical applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound. Its structure-activity relationship (SAR) studies have revealed interesting correlations between the tert-butyl substitution pattern and biological activity, making it a valuable scaffold for structure-based drug design.

From a commercial perspective, 4-(3-Tert-butylphenyl)piperidin-3-amine has seen increased procurement by research institutions and pharmaceutical companies. This aligns with the broader market trend toward specialty chemicals for drug development. The compound's stability under various pH conditions and its compatibility with common formulation excipients make it particularly attractive for preclinical development programs.

Recent patent literature indicates growing intellectual property activity surrounding piperidin-3-amine derivatives, with several applications highlighting their use in GPCR modulation and enzyme inhibition. The tert-butyl aromatic substitution pattern in CAS 2137787-96-1 appears to confer unique binding properties to various biological targets, sparking innovation in fragment-based drug discovery approaches.

Environmental and safety profiles of 4-(3-Tert-butylphenyl)piperidin-3-amine have been systematically evaluated, with studies confirming its compliance with standard laboratory handling protocols. The compound's ADME properties (Absorption, Distribution, Metabolism, and Excretion) are currently under investigation, with preliminary data suggesting favorable pharmacokinetic characteristics for further development.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes for 2137787-96-1, including catalytic methods and solvent optimization. These efforts respond to the pharmaceutical industry's increasing focus on process intensification and reduced environmental impact of chemical synthesis.

The analytical characterization of 4-(3-Tert-butylphenyl)piperidin-3-amine presents unique challenges due to its structural features. Advanced techniques such as chiral separation methods and X-ray crystallography have been employed to fully elucidate its molecular properties. These studies contribute valuable data to the growing body of knowledge about sterically hindered amine compounds in medicinal chemistry.

Future research directions for CAS 2137787-96-1 may include exploration of its potential in combination therapies and targeted drug delivery systems. The compound's molecular architecture suggests possible applications in prodrug design and bioconjugation strategies, particularly for enhancing therapeutic specificity. These developments align with current trends in personalized medicine and theranostic approaches.

As the scientific community continues to investigate piperidine derivatives, 4-(3-Tert-butylphenyl)piperidin-3-amine stands out as a promising candidate for various therapeutic applications. Its unique combination of structural features and demonstrated biological activity positions it as a valuable compound in the ongoing search for innovative pharmaceutical solutions to complex medical challenges.